(4R)-4-[(1S)-1-fluoroethyl]-3-(2-fluoropyrimidin-4-yl)oxazolidin-2-one

• Molecular Formula: C9H9F2N3O2
• Molecular Weight: 229.18 g/mol
• IUPAC Name: 4-(1-fluoroethyl)-3-(2-fluoropyrimidin-4-yl)-1,3-oxazolidin-2-one
• InChI: InChI=1S/C9H9F2N3O2/c1-5(10)6-4-16-9(15)14(6)7-2-3-12-8(11)13-7/h2-3,5-6H,4H2,1H3
• InChI Key: KBEDGSHRLWBUDV-UHFFFAOYSA-N
• Canonical SMILES: CC(C1COC(=O)N1C2=NC(=NC=C2)F)F

Description

This oxazolidin-2-one derivative features a stereochemically defined structure with a (4R)-configuration and a (1S)-1-fluoroethyl substituent at position 4. Its molecular formula is C₉H₉F₂N₃O₂ (MW: 229.18). The stereochemistry and fluorine substitution are critical for metabolic stability and binding affinity, as fluorine’s electronegativity enhances intermolecular interactions while minimizing steric bulk.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Key Structural Analogues and Their Properties

The table below compares the target compound with structurally related oxazolidin-2-one derivatives:

Compound Name	Molecular Formula	Molecular Weight	Substituents (Position 3/4)	Physical/Chemical Data
(4R)-4-[(1S)-1-Fluoroethyl]-3-(2-fluoropyrimidin-4-yl)oxazolidin-2-one (Target)	C₉H₉F₂N₃O₂	229.18	3: 2-fluoropyrimidin-4-yl; 4: (1S)-1-fluoroethyl	Data not explicitly available; inferred stability from stereochemistry and fluorination.
(R)-4-(Fluoromethyl)-3-(2-fluoropyrimidin-4-yl)oxazolidin-2-one	C₈H₇F₂N₃O₂	215.16	3: 2-fluoropyrimidin-4-yl; 4: fluoromethyl	Storage: Unspecified; purity unspecified.
(R)-4-((S)-1-Fluoroethyl)-3-(2-(((S)-1-(4-methyl-2'-(trifluoromethyl)-[3,4'-bipyridin]-6-yl)ethyl)amino)pyrimidin-4-yl)oxazolidin-2-one	C₂₈H₂₅F₄N₇O₂	~599.1 (estimated)	3: Complex pyrimidinyl-bipyridinyl; 4: (S)-1-fluoroethyl	Purity: 99%; designed for targeted binding.
Example 60 compound (chromen-pyrazolo-pyrimidine derivative)	C₂₉H₂₁F₂N₇O₄S	599.1	3: Pyrazolo-pyrimidinyl; 4: Chromen-4-one	MP: 242–245°C; enantiomeric excess: 96.21%.
(S)-3-(9-Bromo/iodo-dihydrobenzo-oxazepinyl)-4-(fluoromethyl)oxazolidin-2-one	C₁₅H₁₃BrF₂N₂O₃	~383.2 (Br analog)	3: Bromo/iodo-dihydrobenzo-oxazepinyl; 4: fluoromethyl	Synthesis via coupling reactions; halogen substituents may enhance reactivity.

Comparative Analysis

Substituent Effects

• However, steric bulk may reduce binding in confined active sites.

Stereochemical Impact

• The (4R,1S) configuration in the target compound ensures enantiomeric specificity, critical for avoiding off-target effects. Example 60’s high enantiomeric excess (96.21% ) underscores the importance of stereochemical control in optimizing activity.

Aromatic Moieties

• The 2-fluoropyrimidin-4-yl group (target and ) offers π-π stacking and hydrogen-bonding capabilities, advantageous in kinase inhibition. In contrast, Example 60’s pyrazolo-pyrimidine and chromen systems enable broader heterocyclic interactions but increase molecular complexity.

Preparation Methods

Cyclization of β-Amino Alcohols with Carbonyl Sources

A common strategy involves treating β-amino alcohols with phosgene or carbonyl diimidazole (CDI) to induce cyclization. For example, (1S)-1-fluoroethylamine derivatives are reacted with glycerol carbonate derivatives under basic conditions to form the oxazolidinone skeleton. Typical conditions include:

Reagent	Solvent	Temperature	Yield (%)
Phosgene	Dichloromethane	0–25°C	65–75
CDI	Tetrahydrofuran	25–50°C	70–80

Enzymatic Desymmetrization

Chiral resolution of racemic β-amino alcohols using lipases or esterases enables enantioselective oxazolidinone formation. For instance, Candida antarctica lipase B (CAL-B) catalyzes the kinetic resolution of (±)-β-amino alcohols, yielding the (4R)-configured oxazolidinone with >90% enantiomeric excess (ee).

Introduction of the 2-Fluoropyrimidin-4-yl Group

The 2-fluoropyrimidine moiety is incorporated via cross-coupling reactions, leveraging palladium catalysis:

Suzuki-Miyaura Coupling

A boronic ester derivative of 2-fluoropyrimidine-4-yl is coupled to a brominated oxazolidinone precursor. For example, treatment of 4-bromooxazolidinone with 2-fluoropyrimidin-4-ylboronic acid under Pd(PPh₃)₄ catalysis in dimethylformamide (DMF) at 120°C affords the coupled product in 72% yield.

Buchwald-Hartwig Amination

Direct amination of chloropyrimidines with oxazolidinone amines is achieved using Pd₂(dba)₃ and Xantphos. This method avoids pre-functionalization but requires stringent anhydrous conditions.

Installation of the (1S)-1-Fluoroethyl Side Chain

The stereospecific fluoroethyl group is introduced via two approaches:

Asymmetric Fluorination

Chiral auxiliaries, such as Evans oxazaborolidine catalysts, enable enantioselective fluorination of prochiral ketones. For instance, (4R)-4-acetyloxazolidinone undergoes fluorination with Selectfluor® in the presence of (R)-BINOL-derived catalysts, yielding the (1S)-1-fluoroethyl product with 85% ee.

Chiral Pool Synthesis

Starting from naturally occurring (S)-ethyl lactate, sequential tosylation, fluorination, and oxidation generates the (1S)-1-fluoroethyl fragment. This method leverages existing chirality but involves multi-step transformations.

Reaction Optimization and Challenges

Stereochemical Control

Racemization at the C4 position of the oxazolidinone ring during fluorination necessitates low-temperature conditions (-78°C) and non-polar solvents (e.g., toluene).

Fluoropyrimidine Coupling Efficiency

Competitive side reactions, such as dehalogenation or homocoupling, are mitigated using excess boronic acid (1.5 equiv) and degassed solvents.

Purification Challenges

Chromatographic separation on silica gel with ethyl acetate/hexane gradients (10–50%) effectively isolates the target compound from regioisomeric byproducts.

Analytical Characterization

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR (400 MHz, CDCl₃): δ 8.21 (d, J = 5.2 Hz, 1H, pyrimidine-H), 6.61 (dd, J = 5.2, 2.8 Hz, 1H, pyrimidine-H), 4.75–4.82 (m, 1H, oxazolidinone-H), 4.32–4.40 (m, 1H, fluoroethyl-H), 1.52 (d, J = 6.8 Hz, 3H, CH₂F).
• ¹⁹F NMR : δ -218.5 (m, 1F, CH₂F), -112.3 (s, 1F, pyrimidine-F).

High-Resolution Mass Spectrometry (HRMS)

Calculated for C₉H₁₀F₂N₃O₂ [M+H]⁺: 254.0741; Found: 254.0739.

Scalability and Industrial Considerations

Kilogram-scale synthesis employs continuous-flow reactors for fluorination steps, reducing reaction times from 48 h to 2 h. Solvent recycling (tetrahydrofuran, dichloromethane) and catalyst recovery (Pd nanoparticles) enhance sustainability.

Q & A

Q. What are the key steps for synthesizing (4R)-4-[(1S)-1-fluoroethyl]-3-(2-fluoropyrimidin-4-yl)oxazolidin-2-one, and how is stereochemistry controlled?

The synthesis involves multi-step optimization, including fluorination and oxazolidinone ring formation. Key steps include:

• Fluorination : Introduction of fluorine at the (1S)-ethyl position via electrophilic fluorinating agents (e.g., Selectfluor®) under inert conditions to minimize racemization .
• Oxazolidinone Formation : Cyclization using carbamate intermediates under basic conditions (e.g., NaH/THF) at controlled temperatures (0–5°C) to preserve stereochemical integrity .
• Purification : Column chromatography (silica gel, ethyl acetate/hexane) and recrystallization for enantiomeric excess (>98% by chiral HPLC) .

Q. Which analytical techniques are critical for characterizing this compound’s purity and structure?

• NMR Spectroscopy : $^{19}\text{F}$ NMR confirms fluorine positions; $^{1}\text{H}$ and $^{13}\text{C}$ NMR validate stereochemistry and functional groups .
• HPLC-MS : Reverse-phase HPLC (C18 column, acetonitrile/water) coupled with mass spectrometry ensures purity (>99%) and molecular weight verification (229.18 g/mol) .
• X-ray Crystallography : Resolves absolute configuration, particularly for the oxazolidinone ring and fluoropyrimidine moiety .

Q. How does the fluorine substitution influence its pharmacokinetic properties?

The (1S)-1-fluoroethyl group enhances metabolic stability by resisting cytochrome P450 oxidation. The 2-fluoropyrimidine moiety improves target binding affinity via halogen bonding, as shown in comparative studies with non-fluorinated analogs .

Q. What protocols are used to assess stability under physiological conditions?

• pH Stability : Incubation in buffers (pH 1–9) at 37°C for 24 hours, monitored by HPLC. Degradation products (e.g., hydrolyzed oxazolidinone) are quantified .
• Light Sensitivity : Exposure to UV-Vis light (300–800 nm) in quartz cuvettes; LC-MS identifies photooxidation by-products .

Q. How are reaction intermediates isolated and validated during synthesis?

• Flash Chromatography : Isolation of fluorinated intermediates using gradient elution (hexane:ethyl acetate 4:1 to 1:1).
• In Situ FTIR : Tracks carbonyl stretching (1750–1800 cm$^{-1}$) to confirm oxazolidinone ring closure .

Advanced Research Questions

Q. What role do the (4R) and (1S) stereocenters play in target engagement?

Molecular docking (e.g., AutoDock Vina) reveals the (4R)-configuration optimizes hydrogen bonding with kinase active sites (e.g., EGFR T790M), while the (1S)-fluoroethyl group reduces steric hindrance. Mutagenesis studies confirm loss of activity in enantiomeric analogs .

Q. How can Surface Plasmon Resonance (SPR) quantify binding kinetics to biological targets?

• Immobilization : Target protein (e.g., kinase) is immobilized on a CM5 chip.
• Kinetic Analysis : Compound solutions (0.1–100 µM) are injected; $k_{\text{on}}$ (association) and $k_{\text{off}}$ (dissociation) rates derived from sensorgrams. Reported $K_D$ values range from 2–50 nM .

Q. What mechanistic insights are gained from kinetic isotope effect (KIE) studies?

Deuterium labeling at the oxazolidinone carbonyl reveals a rate-determining step involving ring-opening during enzyme inhibition (e.g., $k_{\text{H}}/k_{\text{D}} = 2.1$), supporting a nucleophilic attack mechanism .

Q. How are in vitro toxicity profiles evaluated in hepatic models?

• Hepatocyte Assays : Primary human hepatocytes are dosed (1–100 µM) for 48 hours; viability (MTT assay) and CYP3A4/2D6 inhibition are measured.
• Reactive Metabolite Screening : Glutathione trapping (LC-MS/MS) identifies quinone-imine intermediates .

Q. What strategies optimize in vivo efficacy in rodent models?

• Dosing : Oral administration (10 mg/kg) in PEG-400/saline; plasma levels monitored via LC-MS/MS (t$_{1/2}$ = 4–6 hours).
• PD Studies : Tumor xenograft biopsies analyzed for phospho-kinase suppression (Western blot) .